Cas no 90888-00-9 (ethyl 2-(3-iodophenyl)acetate)
ethyl 2-(3-iodophenyl)acetate structure
Product Name:ethyl 2-(3-iodophenyl)acetate
CAS No:90888-00-9
MF:C10H11IO2
MW:290.097615480423
CID:3031522
PubChem ID:57581611
Update Time:2025-04-21
ethyl 2-(3-iodophenyl)acetate Chemical and Physical Properties
Names and Identifiers
-
- ethyl 2-(3-iodophenyl)acetate
- SCHEMBL1273755
- AFIJJIQLANZBQG-UHFFFAOYSA-N
- CS-0435042
- ethyl (3-iodophenyl)acetate
- ethyl2-(3-iodophenyl)acetate
- Ethyl 3-iodophenylacetate
- 3-iodobenzeneacetic acid ethyl ester
- 90888-00-9
- DA-01220
- E87653
-
- Inchi: 1S/C10H11IO2/c1-2-13-10(12)7-8-4-3-5-9(11)6-8/h3-6H,2,7H2,1H3
- InChI Key: AFIJJIQLANZBQG-UHFFFAOYSA-N
- SMILES: IC1=CC=CC(=C1)CC(=O)OCC
Computed Properties
- Exact Mass: 289.98038Da
- Monoisotopic Mass: 289.98038Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 170
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 26.3Ų
ethyl 2-(3-iodophenyl)acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Aaron | AR00H5DH-500mg |
Ethyl 2-(3-iodophenyl)acetate |
90888-00-9 | 95% | 500mg |
$102.00 | 2025-02-11 | |
| Aaron | AR00H5DH-1g |
Ethyl 2-(3-iodophenyl)acetate |
90888-00-9 | 95% | 1g |
$145.00 | 2025-02-11 | |
| Aaron | AR00H5DH-5g |
Ethyl 2-(3-iodophenyl)acetate |
90888-00-9 | 95% | 5g |
$396.00 | 2025-02-11 | |
| 1PlusChem | 1P00H555-500mg |
ethyl 2-(3-iodophenyl)acetate |
90888-00-9 | 95% | 500mg |
$99.00 | 2024-04-20 | |
| 1PlusChem | 1P00H555-1g |
ethyl 2-(3-iodophenyl)acetate |
90888-00-9 | 95% | 1g |
$135.00 | 2024-04-20 | |
| 1PlusChem | 1P00H555-5g |
ethyl 2-(3-iodophenyl)acetate |
90888-00-9 | 95% | 5g |
$342.00 | 2024-04-20 | |
| A2B Chem LLC | AH99017-500mg |
ethyl 2-(3-iodophenyl)acetate |
90888-00-9 | 95% | 500mg |
$102.00 | 2024-05-20 | |
| A2B Chem LLC | AH99017-1g |
ethyl 2-(3-iodophenyl)acetate |
90888-00-9 | 95% | 1g |
$144.00 | 2024-05-20 | |
| A2B Chem LLC | AH99017-5g |
ethyl 2-(3-iodophenyl)acetate |
90888-00-9 | 95% | 5g |
$385.00 | 2024-05-20 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1505712-500mg |
Ethyl 2-(3-iodophenyl)acetate |
90888-00-9 | 97% | 500mg |
¥1362.00 | 2024-04-25 |
ethyl 2-(3-iodophenyl)acetate Related Literature
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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